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Compound of Interest

Compound Name: Disperse red 56

CAS No.: 12637-13-7

Cat. No.: B1175085

Get Quote

An objective analysis of the available toxicological data for two commercially relevant disperse

dyes.

In the realm of textile manufacturing and dyeing processes, the safety of the chemical

compounds utilized is of paramount importance for both environmental integrity and human

health. Disperse dyes, a class of synthetic colorants with low water solubility, are extensively

used for coloring polyester and other synthetic fibers. This guide provides a comparative

toxicological overview of two such dyes: Disperse Red 1 and Disperse Red 56. While

substantial research has been conducted on the toxicological profile of Disperse Red 1, a

significant data gap exists for Disperse Red 56, necessitating a cautious approach to its safety

assessment. This comparison aims to summarize the existing experimental data to inform

researchers, scientists, and drug development professionals.

Executive Summary of Toxicological Data
The available data indicates that Disperse Red 1 exhibits notable cytotoxic and genotoxic

effects across various experimental models. In contrast, specific toxicological studies on

Disperse Red 56 are scarce in the public domain. To provide a preliminary perspective, data
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from chemically related 'Solvent Red' dyes have been included as a potential, albeit indirect,

reference. It is crucial to underscore that this information should not be considered a direct

representation of Disperse Red 56's toxicological profile.

Table 1: Comparative Summary of Toxicological Data

Toxicological Endpoint Disperse Red 1
Disperse Red 56 (Data
from related Solvent Red
compounds)

Acute Oral Toxicity (LD50)
No specific LD50 value found

in the provided search results.

Solvent Red 1: > 5 g/kg (Rat,

oral)[1] Solvent Red 24: No

data available[2][3] Solvent

Red 119: 8100 mg/kg (Rat,

oral)[4]

Genotoxicity/Mutagenicity

Positive in Ames test

(Salmonella assay)[5]. Induces

micronuclei formation in

human lymphocytes and

HepG2 cells[6]. Causes DNA

damage in mouse germ

cells[7].

Solvent Red 24: Mutagenic

effects reported in Hamster

cells (100 mg/L)[2].

Cytotoxicity
Induces cytotoxic effects in

mouse germ cells[7].
No specific data available.

Carcinogenicity

Limited evidence of a

carcinogenic effect[8]. Not

classified as a human

carcinogen by IARC, NTP, or

OSHA[9].

Solvent Red 24: Tumorigenic

effects observed in rats

(Subcutaneous, TDLo: 512

mg/kg over 58 weeks)[2].

Skin Sensitization

May cause allergic skin

reaction[9]. Associated with

contact dermatitis[8].

Disperse Dyes (General): Can

cause allergic contact

dermatitis[10].

Ecotoxicity
Poses a potential risk to

freshwater biota[11].
No specific data available.
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Disclaimer: The data presented for "Disperse Red 56" is derived from chemically similar

"Solvent Red" compounds and should be interpreted with caution. Direct toxicological testing of

Disperse Red 56 is necessary for an accurate safety assessment.

Experimental Methodologies
Detailed experimental protocols are essential for the reproducibility and validation of

toxicological findings. Below are summaries of methodologies used in the assessment of

Disperse Red 1.

In Vivo Genotoxicity Assessment in Mice
A study on the genotoxic effects of Disperse Red 1 in mouse germ cells involved the oral

administration of the dye to sexually mature male mice at single doses of 20, 100, and 500

mg/kg body weight. The evaluation of testicular parameters and sperm abnormalities was

conducted at different time points after treatment. DNA damage in testis cells was assessed

using the comet assay[7].

Ames Test (Bacterial Reverse Mutation Assay)
The mutagenic potential of Disperse Red 1 was evaluated using the Ames test with Salmonella

typhimurium strains. This assay detects the ability of a substance to induce mutations in the

bacterial genome. The positive results indicated that Disperse Red 1 can cause frameshift

mutations, with its mutagenicity influenced by nitroreductase and O-acetyltransferase

enzymes[5].

Micronucleus Assay in Human Cell Lines
To assess chromosomal damage, human lymphocytes and the human hepatoma cell line

HepG2 were exposed to Disperse Red 1. The formation of micronuclei, which are small nuclei

that form around chromosome fragments or whole chromosomes that were not incorporated

into the main nucleus during cell division, was quantified as an indicator of genotoxicity[6].

Visualizing Experimental Workflows
Understanding the sequence of experimental procedures is crucial for interpreting the results.

The following diagram illustrates a general workflow for in vitro cytotoxicity testing.
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General Experimental Workflow for In Vitro Cytotoxicity Testing
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Caption: A generalized workflow for assessing the in vitro cytotoxicity of chemical compounds.
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Conclusion and Future Directions
The available scientific literature provides a considerable body of evidence detailing the

toxicological properties of Disperse Red 1, highlighting its potential for genotoxicity and

cytotoxicity. In stark contrast, there is a significant lack of specific safety data for Disperse Red
56. The limited information from related 'Solvent Red' dyes suggests that this class of

compounds can exhibit a range of toxic effects, including acute toxicity and mutagenicity.

This comparative guide underscores a critical need for comprehensive toxicological evaluation

of Disperse Red 56 to ensure its safe use in consumer products and to mitigate potential

environmental and human health risks. Future research should prioritize conducting a battery

of standardized toxicity tests for Disperse Red 56, including assessments of acute and chronic

toxicity, genotoxicity, cytotoxicity, and carcinogenicity. Such data is imperative for a scientifically

sound risk assessment and for making informed decisions regarding the regulation and use of

this dye in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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